Cas no 888967-51-9 (3-Pyridinecarbonitrile, 6-[4-(hydroxymethyl)phenoxy]-)

• Product name: 3-Pyridinecarbonitrile, 6-[4-(hydroxymethyl)phenoxy]-
• CAS No: 888967-51-9
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 1934005
• PubChem ID: 59599501

3-Pyridinecarbonitrile, 6-[4-(hydroxymethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-[4-(hydroxymethyl)phenoxy]-
• DA-36853
• AKOS009146918
• 888967-51-9
• SCHEMBL3177956

• Inchi： InChI=1S/C13H10N2O2/c14-7-11-3-6-13(15-8-11)17-12-4-1-10(9-16)2-5-12/h1-6,8,16H,9H2
• InChI Key： QFNZSHZQEBWDTP-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CO)OC2=NC=C(C=C2)C#N

Computed Properties

• Exact Mass: 226.074227566Da
• Monoisotopic Mass: 226.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1Ų
• XLogP3: 1.5